Cas no 93390-71-7 (1-{3-[(DIETHYLAMINO)METHYL]-4-HYDROXYPHENYL}ETHANONE HYDROCHLORIDE)

• Product Name: 1-{3-[(DIETHYLAMINO)METHYL]-4-HYDROXYPHENYL}ETHANONE HYDROCHLORIDE
• CAS No: 93390-71-7
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 844595
• PubChem ID: 9551996
• Update Time: 2025-05-27

1-{3-[(DIETHYLAMINO)METHYL]-4-HYDROXYPHENYL}ETHANONE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(DIETHYLAMINO)METHYL]-4-HYDROXYPHENYL}ETHANONE HYDROCHLORIDE
• 1-[3-(diethylaminomethyl)-4-hydroxyphenyl]ethanone,hydrochloride
• EN300-11627
• DTXSID30429568
• 1-{3-[(Diethylamino)methyl]-4-hydroxyphenyl}ethan-1-one--hydrogen chloride (1/1)
• SR-01000061519
• 1-[3-(diethylaminomethyl)-4-hydroxyphenyl]ethanone;hydrochloride
• 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl}ethan-1-one hydrochloride
• AKOS027378780
• 93390-71-7
• 1-(3-((Diethylamino)methyl)-4-hydroxyphenyl)ethan-1-one hydrochloride
• SMR000154213
• 1-(3-[(Diethylamino)methyl]-4-hydroxyphenyl)ethanone hydrochloride
• J-504130
• MLS000567701
• MFCD07289841
• SB81606
• 1049743-37-4
• CS-0223677
• SR-01000061519-1
• 1-(3-((Diethylamino)methyl)-4-hydroxyphenyl)ethanone hydrochloride
• Z57053614
• CHEMBL1508171
• G19390

• Inchi： 1S/C13H19NO2.ClH/c1-4-14(5-2)9-12-8-11(10(3)15)6-7-13(12)16;/h6-8,16H,4-5,9H2,1-3H3;1H
• InChI Key： KWWDRZMSBBDDJK-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=C(C(C)=O)C=C1CN(CC)CC

Computed Properties

• Exact Mass: 222.149404
• Monoisotopic Mass: 222.149404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.7

Experimental Properties

• Density: 1.058
• Boiling Point: 356.6°C at 760 mmHg
• Flash Point: 169.5°C
• Refractive Index: 1.537

Additional information on 1-{3-[(DIETHYLAMINO)METHYL]-4-HYDROXYPHENYL}ETHANONE HYDROCHLORIDE

Introduction to 1-{3-[(Diethylamino)Methyl]-4-Hydroxyphenyl}Ethanone Hydrochloride (CAS No. 93390-71-7)

1-{3-[(Diethylamino)methyl]-4-hydroxyphenyl}ethanone hydrochloride, commonly referred to by its CAS number 93390-71-7, is a synthetic organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a diethylamino group, a hydroxyphenyl moiety, and an ethanone hydrochloride functional group. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The molecular formula of 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl}ethanone hydrochloride is C₁₂H₁₈ClNO₂, and its molecular weight is approximately 245.73 g/mol. The compound is typically synthesized through a series of chemical reactions involving the coupling of a hydroxyphenyl derivative with a diethylamino methyl group, followed by the formation of the ethanone hydrochloride structure. The synthesis process is well-documented in the literature and can be optimized for large-scale production in industrial settings.

In recent years, 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl}ethanone hydrochloride has gained significant attention due to its potential as a lead compound in drug discovery and development. Research studies have shown that this compound exhibits potent antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the treatment of various diseases and conditions.

One of the key areas of research involving 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl}ethanone hydrochloride is its role in neurodegenerative diseases. Studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a potential therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Additionally, 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl)ethanone hydrochloride has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antioxidant activity of 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl}ethanone hydrochloride has also been extensively studied. Research has shown that this compound can scavenge free radicals and prevent oxidative damage to cellular components such as lipids, proteins, and DNA. This property is particularly important in the context of aging-related diseases and cancer prevention.

In terms of pharmacokinetics, 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl}ethanone hydrochloride has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. The compound is metabolized primarily in the liver through Phase I and Phase II metabolic pathways, resulting in several metabolites that are excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl}ethanone hydrochloride in various therapeutic applications. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Further studies are needed to fully understand its long-term safety profile and therapeutic potential.

In conclusion, 1-{3-[(diethylamino)methyl]-4-hydroxyphenyl}ethanone hydrochloride (CAS No. 93390-71-7) is a versatile compound with significant potential in the pharmaceutical industry. Its unique molecular structure confers multiple biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and clinicians alike.